Cas no 73781-74-5 (4-Aminothiophene-2-carbonitrile)

• Product Name: 4-Aminothiophene-2-carbonitrile
• CAS No: 73781-74-5
• MF: C₅H₄N₂S
• MW: 124.163659095764
• MDL: MFCD19204091
• CID: 1036419
• PubChem ID: 13134990
• Update Time: 2025-06-06

4-Aminothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Aminothiophene-2-carbonitrile
• 4-amino-2-Thiophenecarbonitrile
• 2-Thiophenecarbonitrile, 4-amino-
• 4-Amino-thiophene-2-carbonitrile
• 1456AC
• FCH934680
• AK128560
• AX8250622
• FT-0747084
• AKOS006338912
• YCA78174
• DS-5888
• A925818
• SCHEMBL3189246
• 73781-74-5
• DTXSID80520998
• MFCD19204091
• CS-0103350
• C76356
• DA-19856

• MDL： MFCD19204091
• Inchi： 1S/C5H4N2S/c6-2-5-1-4(7)3-8-5/h1,3H,7H2
• InChI Key： IAWDYANXQRLQKR-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C#N)N

Computed Properties

• Exact Mass: 124.00951931g/mol
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: 1

Experimental Properties

• Boiling Point: 352.6±22.0°C at 760 mmHg

4-Aminothiophene-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C